Cas no 886933-19-3 (N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide
• CAS No: 886933-19-3
• MF: C₁₇H₁₄Cl₂N₂O₃
• MW: 365.21066236496
• CID: 5477953
• Update Time: 2025-07-17

N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-dichlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]-
• N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

• Inchi： 1S/C17H14Cl2N2O3/c18-13-5-4-10(8-14(13)19)21-16(22)9-24-15-3-1-2-12-11(15)6-7-20-17(12)23/h1-5,8H,6-7,9H2,(H,20,23)(H,21,22)
• InChI Key： XICGVUHBRLVZID-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)COC1=CC=CC2=C1CCNC2=O

Additional information on N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

Introduction to N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide (CAS No. 886933-19-3)

N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide, also known by its CAS number 886933-19-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives and exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The molecular structure of N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide is characterized by a central isoquinoline ring system with a ketone group and an amide functionality. The presence of the dichlorophenyl substituent adds to its chemical diversity and biological activity. This compound has been the subject of numerous studies due to its potential as a lead molecule in the development of novel drugs for various diseases.

Recent research has highlighted the pharmacological properties of N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can selectively interact with specific ion channels, such as voltage-gated potassium channels (Kv), which are crucial for maintaining cellular homeostasis and regulating various physiological processes.

In addition to its ion channel modulating properties, N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide has demonstrated potential as an anti-inflammatory agent. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that this compound may have therapeutic applications in inflammatory diseases such as arthritis and neurodegenerative disorders.

The mechanism of action of N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide is not yet fully understood. However, recent studies have provided insights into its interactions with cellular targets. For instance, it has been shown to bind to specific protein targets involved in signal transduction pathways, leading to downstream effects on gene expression and cellular function. This multifaceted mechanism of action makes it a promising candidate for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide in various therapeutic contexts. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings are encouraging and pave the way for more advanced clinical studies.

The synthesis of N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 5-hydroxytetrahydroisoquinoline with dichlorophenyl isocyanate followed by acylation with chloroacetyl chloride. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

Beyond its therapeutic potential, N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide has also been studied for its use in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable tool for investigating cellular processes and identifying new drug targets. Researchers are actively exploring its applications in high-throughput screening assays and other biochemical assays.

In conclusion, N-(3,4-dichlorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide (CAS No. 886933-19-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.